molecular formula C8H4BrFN2O B8060732 7-bromo-6-fluoro-1H-quinazolin-4-one

7-bromo-6-fluoro-1H-quinazolin-4-one

Cat. No.: B8060732
M. Wt: 243.03 g/mol
InChI Key: ZLEYSWOUPZTIRD-UHFFFAOYSA-N
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Description

7-bromo-6-fluoro-1H-quinazolin-4-one is a chemical compound with unique properties and applications. It is known for its specific interactions and reactions, making it valuable in various scientific fields.

Preparation Methods

The synthesis of 7-bromo-6-fluoro-1H-quinazolin-4-one involves specific routes and reaction conditions. The preparation methods include:

    Synthetic Routes: The compound is synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route can vary depending on the desired purity and yield.

    Reaction Conditions: The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product is obtained. Common solvents and reagents are used to facilitate the reactions.

    Industrial Production Methods: On an industrial scale, the production of this compound involves large-scale reactors and continuous processing techniques. The methods are optimized for efficiency and cost-effectiveness.

Chemical Reactions Analysis

7-bromo-6-fluoro-1H-quinazolin-4-one undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.

    Reduction: Reduction reactions involve the use of reducing agents to convert the compound into different forms.

    Substitution: Substitution reactions involve replacing one functional group with another, often using specific catalysts and reagents.

Common reagents and conditions used in these reactions include:

    Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

    Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

    Catalysts: Such as palladium on carbon or platinum.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

7-bromo-6-fluoro-1H-quinazolin-4-one has a wide range of scientific research applications, including:

    Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

    Biology: The compound is studied for its interactions with biological molecules and potential therapeutic applications.

    Medicine: Research is ongoing to explore its potential use in drug development and treatment of diseases.

    Industry: this compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 7-bromo-6-fluoro-1H-quinazolin-4-one involves specific molecular targets and pathways. The compound interacts with certain enzymes and receptors, leading to various biochemical effects. The exact pathways and targets can vary depending on the specific application and context.

Properties

IUPAC Name

7-bromo-6-fluoro-1H-quinazolin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4BrFN2O/c9-5-2-7-4(1-6(5)10)8(13)12-3-11-7/h1-3H,(H,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLEYSWOUPZTIRD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C(=CC(=C1F)Br)NC=NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=C2C(=CC(=C1F)Br)NC=NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4BrFN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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